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Compound of Interest

Compound Name: COH34

Cat. No.: B15062571 Get Quote

Technical Support Center: COH34
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of COH34 powder.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for COH34 powder?

For long-term stability, COH34 powder should be stored at -20°C for up to 3 years or at 4°C for

up to 2 years.[1][2] Short-term storage at 0°C is also acceptable.[3] The powder should be kept

in a desiccated environment.

Q2: How should I store COH34 once it is dissolved in a solvent?

COH34 is not stable in solution, and it is highly recommended to use freshly prepared working

solutions for optimal results.[1] If temporary storage of a stock solution is necessary, it can be

stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4][5] Aliquot the stock

solutions to avoid repeated freeze-thaw cycles.[5]

Q3: What solvents are recommended for dissolving COH34?

DMSO is a commonly used solvent for preparing COH34 stock solutions.[2][3][4][5] It is crucial

to use newly opened or anhydrous DMSO, as hygroscopic DMSO can significantly impact the

solubility of the product.[2][4][5] For in vivo experiments, stock solutions in DMSO are often
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further diluted in formulations containing PEG300, Tween-80, and saline, or in corn oil.[1][2][5]

[6]

Q4: Is COH34 powder stable at room temperature?

COH34 powder is stable at ambient temperatures for a few days, such as during ordinary

shipping and time spent in customs.[1] However, for long-term storage, the recommended

temperature conditions should be strictly followed.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.invivochem.com/coh-34.html
https://www.medchemexpress.com/coh34.html
https://www.selleckchem.com/products/coh34.html
https://www.arctomsci.com/906439-72-3-HY-128760-1
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.invivochem.com/coh-34.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15062571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Reduced Potency or Activity
Improper long-term storage of

the powder.

Ensure the powder is stored at

-20°C for no longer than 3

years or at 4°C for no longer

than 2 years in a desiccated

environment.[1][2]

Degradation of the compound

in solution.

Always prepare fresh solutions

for experiments.[1][2][6] If a

stock solution must be stored,

do not exceed 1 month at

-20°C or 6 months at -80°C.[1]

[4][5]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing.

[5]

Precipitation in Solution Use of hygroscopic DMSO.

Use newly opened or

anhydrous DMSO to prepare

stock solutions.[2][4][5]

Improper mixing of in vivo

formulations.

When preparing formulations

with co-solvents, add them

sequentially and ensure each

component is fully mixed

before adding the next.[1]

Inconsistent Experimental

Results

Instability of the working

solution.

Prepare working solutions

fresh on the day of the

experiment and use them

immediately for optimal results.

[1][5]

Quantitative Storage Data
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Form Storage Condition Duration

Powder -20°C 3 years[1][2][5]

4°C 2 years[1][2]

0°C Short term[3]

Room Temperature A few days (during shipping)[1]

In Solvent -80°C 6 months[1][4] / 1 year[5]

-20°C 1 month[1][4][5]

Experimental Protocols
Preparation of DMSO Stock Solution:

To prepare a stock solution, dissolve the appropriate mass of COH34 powder in fresh,

anhydrous DMSO. If needed, sonication can be used to aid dissolution.[2][4]

Preparation of In Vivo Formulation (Example 1):

This protocol yields a clear solution of ≥ 1.67 mg/mL.

Prepare a stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix until clear.

Add 50 µL of Tween-80 to the solution and mix thoroughly.

Add 450 µL of saline to adjust the final volume to 1 mL.

The mixed solution should be used immediately.[1][2]

Preparation of In Vivo Formulation (Example 2):

This protocol yields a clear solution of ≥ 1.67 mg/mL.
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Prepare a stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

corn oil and mix evenly.

The mixed solution should be used immediately. It is noted that if the continuous dosing

period exceeds half a month, this protocol should be chosen carefully.[1][2]
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COH34 Powder Storage

COH34 Solution Preparation

Evaluate Storage Conditions

Temperature Correct?
(-20°C or 4°C)

Desiccated?

Yes

Improper Storage:
Discard or Re-evaluate

No

Within Date?
(2-3 years)

Yes

No

Storage OK

Yes No

Prepare Fresh Solution?

Use Fresh Anhydrous DMSO

Yes

Store Stock Solution?

No (Using Stored Stock)

Dissolve COH34
(use sonication if needed)

Use Immediately

No Aliquot into single-use tubes

Yes

Store at -80°C (6m) or -20°C (1m)

Thaw Once Before Use

Click to download full resolution via product page

Caption: Troubleshooting workflow for COH34 powder storage and solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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